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Compound of Interest

Compound Name: Lofexidine-d4Hydrochloride

Cat. No.: B13842915

Safe Handling and Disposal of Lofexidine-d4
Hydrochloride

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Lofexidine-d4 Hydrochloride. The following
procedural guidance outlines the necessary personal protective equipment (PPE), operational
plans for handling, and compliant disposal methods to ensure laboratory safety.

Hazard Identification and Safety Summary

Lofexidine-d4 Hydrochloride is the deuterium-labeled version of Lofexidine Hydrochloride.[1]
While specific safety data for the deuterated compound is limited, the safety profile is expected
to be analogous to its non-labeled counterpart. Lofexidine Hydrochloride is classified as acutely
toxic if swallowed.[2][3][4]

Key Safety Information:
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Identifier

Information Reference

Chemical Name

2-[1-(2,6-
Dichlorophenoxy)ethyl]-4,5- 2]
dihydro-1H-imidazole,

monohydrochloride

Synonyms

Bag-168, MDL-14042 3]

CAS Number

21498-08-8 (for Lofexidine

Hydrochloride) SRR

GHS Classification

Acute Toxicity, Oral (Category
[21[3]

3)
Signal Word Danger [2][3]
Hazard Statement H301: Toxic if swallowed [2][3]

Storage Temperature

-20°C or 4°C as specified by

the supplier g8

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[7] The level of PPE required

may vary based on the procedure being performed.
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Protection Type

Required Equipment

Guidelines and Standards

Eye and Face Protection

Safety glasses with side
shields or safety goggles. A
full-face shield is
recommended if there is a risk

of splashing.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[4]

Skin and Body Protection

Alab coat or a disposable
gown made of low-permeability
fabric with a solid front and
long sleeves with tight-fitting
cuffs.[8]

Wear appropriate protective
clothing to prevent skin

exposure.[4]

Hand Protection

Two pairs of chemical-
resistant, disposable gloves

(e.g., nitrile).

Change gloves frequently
(e.g., every 30 minutes) or
immediately if they are torn,
punctured, or contaminated.[8]
[9] The outer glove should be
removed and disposed of in a
designated waste container

after handling.

Respiratory Protection

Not typically required when
handling small quantities in a
well-ventilated area or
chemical fume hood.[2] If dust
or aerosols may be generated,
a NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[4]

All respirator use must be part
of a complete respiratory
protection program, including
training and fit-testing as
required by OSHA.[10]

Operational and Handling Plan

A systematic approach to handling Lofexidine-d4 Hydrochloride from receipt to disposal is

critical for safety.

Step 1: Receiving and Storage
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« Inspection: Upon receipt, visually inspect the container for any damage or leaks. If the
container is compromised, handle it inside a chemical fume hood while wearing full PPE.

e Storage: Store the compound in its original, tightly sealed container in a locked, designated
area with controlled access.[2][3][4] The recommended storage temperature is typically
-20°C.[5]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Step 2: Preparation and Handling

All manipulations of solid Lofexidine-d4 Hydrochloride or its concentrated solutions should be
performed in a certified chemical fume hood to prevent inhalation.[3][4]

e Pre-Handling:

o Ensure safety showers and eyewash stations are accessible.[3]

o Do not eat, drink, or smoke in the handling area.[2][4][7]

o Wash hands thoroughly before and after handling the compound.[2][7]
e Weighing and Transfer:

o To minimize dust formation, handle the solid material carefully.[3][4]

o Use dedicated spatulas and weighing papers.

o Clean all equipment immediately after use to prevent cross-contamination.
e Solution Preparation:

o Lofexidine Hydrochloride is soluble in water and ethanol.[6]

o When dissolving, add the solid to the solvent slowly to avoid splashing.

Step 3: Spill Management
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» Small Spills:

o

Evacuate personnel from the immediate area.

[¢]

Wearing full PPE, cover the spill with an absorbent material (e.g., diatomite).[3]

[¢]

Carefully sweep or scoop the material into a designated, labeled hazardous waste
container.[4]

[¢]

Clean the spill area thoroughly with an appropriate decontaminating solution.
e Large Spills (>5 mL):

o Isolate the area immediately.[9]

o Follow your institution's emergency procedures for large chemical spills.

o Use a spill kit containing full PPE, including a respirator.[9][10]

Step 4: Decontamination and Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection:

o All solid waste contaminated with Lofexidine-d4 Hydrochloride (e.g., gloves, weighing
papers, pipette tips) must be placed in a clearly labeled, sealed hazardous waste
container.

o Unused material and aqueous waste should be collected in a separate, labeled hazardous
liquid waste container. Do not pour down the drain.[3]

o Disposal Procedure:
o Dispose of all waste in accordance with local, state, and federal regulations.[3][4][11]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.
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o For unused or expired medicine in a non-laboratory setting, the best option is a drug take-
back program.[12] If unavailable, mix the medicine with an unappealing substance like cat
litter or coffee grounds, place it in a sealed bag, and dispose of it in the trash.[12][13]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Lofexidine-d4
Hydrochloride.
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Caption: Workflow for receiving, handling, and disposing of Lofexidine-d4 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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